Sodium 3-((hexadecylamino)carbonyl)-4-hydroxynaphthalene-1-sulphonate
Sodium 3-((hexadecylamino)carbonyl)-4-hydroxynaphthalene-1-sulphonate
Brand Name:
Vulcanchem
CAS No.:
13183-81-8
VCID:
VC20980887
InChI:
InChI=1S/C27H41NO5S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-20-28-27(30)24-21-25(34(31,32)33)22-18-15-16-19-23(22)26(24)29;/h15-16,18-19,21,29H,2-14,17,20H2,1H3,(H,28,30)(H,31,32,33);/q;+1/p-1
SMILES:
CCCCCCCCCCCCCCCCNC(=O)C1=C(C2=CC=CC=C2C(=C1)S(=O)(=O)[O-])O.[Na+]
Molecular Formula:
C27H40NNaO5S
Molecular Weight:
513.7 g/mol
Sodium 3-((hexadecylamino)carbonyl)-4-hydroxynaphthalene-1-sulphonate
CAS No.: 13183-81-8
Cat. No.: VC20980887
Molecular Formula: C27H40NNaO5S
Molecular Weight: 513.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 13183-81-8 |
|---|---|
| Molecular Formula | C27H40NNaO5S |
| Molecular Weight | 513.7 g/mol |
| IUPAC Name | sodium;3-(hexadecylcarbamoyl)-4-hydroxynaphthalene-1-sulfonate |
| Standard InChI | InChI=1S/C27H41NO5S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-20-28-27(30)24-21-25(34(31,32)33)22-18-15-16-19-23(22)26(24)29;/h15-16,18-19,21,29H,2-14,17,20H2,1H3,(H,28,30)(H,31,32,33);/q;+1/p-1 |
| Standard InChI Key | SMFCODVQSWXCGR-UHFFFAOYSA-M |
| Isomeric SMILES | CCCCCCCCCCCCCCCCNC(=O)C1=C(C2=CC=CC=C2C(=C1)S(=O)(=O)[O-])O.[Na+] |
| SMILES | CCCCCCCCCCCCCCCCNC(=O)C1=C(C2=CC=CC=C2C(=C1)S(=O)(=O)[O-])O.[Na+] |
| Canonical SMILES | CCCCCCCCCCCCCCCCNC(=O)C1=C(C2=CC=CC=C2C(=C1)S(=O)(=O)[O-])O.[Na+] |
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